Cas no 1806030-65-8 (2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine)

• Product Name: 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine
• CAS No: 1806030-65-8
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4858288
• Update Time: 2025-10-28

2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C7H5BrClF2N/c1-3-2-12-6(8)4(5(3)9)7(10)11/h2,7H,1H3
• InChI Key： ADJQRYCPHAPGFK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(C)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine

Professional Introduction to 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806030-65-8)

2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806030-65-8) is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of both bromo and chloro substituents along with a difluoromethyl group, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention due to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting a range of diseases.

The molecular structure of 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine consists of a pyridine core substituted with bromine at the 2-position, chlorine at the 4-position, and a difluoromethyl group at the 3-position, with a methyl group at the 5-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which are highly desirable for medicinal chemistry applications. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in the use of halogenated pyridines as key building blocks in the synthesis of pharmacologically active compounds. The presence of multiple halogen atoms in 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine allows for diverse functionalization strategies, enabling chemists to explore a wide array of structural modifications. These modifications can be tailored to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic clearance, which are critical factors in drug development.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine into the design of kinase inhibitors, researchers can exploit its structural features to develop molecules that selectively target specific kinases. This approach has led to the discovery of several promising lead compounds that are currently being evaluated in preclinical studies.

Furthermore, the difluoromethyl group in 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine is known to improve binding affinity and metabolic stability in drug candidates. This is particularly important for molecules that are intended for long-term therapeutic use, as it helps to ensure their efficacy and safety. The ability to enhance these properties through structural modifications makes this compound an invaluable tool in medicinal chemistry.

The agrochemical industry has also recognized the potential of halogenated pyridines like 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine. These compounds can be used as intermediates in the synthesis of pesticides and herbicides that exhibit improved efficacy against pests and weeds while maintaining environmental safety. The unique combination of substituents in this molecule allows for the development of novel agrochemicals with enhanced selectivity and reduced toxicity.

In conclusion, 2-Bromo-4-chloro-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806030-65-8) is a multifaceted compound with significant applications in both pharmaceutical and agrochemical research. Its structural features make it an excellent starting material for synthesizing biologically active molecules, particularly kinase inhibitors. The presence of bromo, chloro, and difluoromethyl groups provides ample opportunities for functionalization, enabling researchers to design compounds with optimized pharmacological properties. As research in this field continues to advance, it is likely that this compound will play an increasingly important role in the development of new drugs and agrochemicals.